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Compound of Interest

Compound Name: Indium carbonate

Cat. No.: B3054444 Get Quote

Executive Summary

This technical guide provides a comprehensive overview of the available health and safety

information for indium carbonate. It is intended for researchers, scientists, and drug

development professionals who may handle this compound. It is critical to note that a specific

Safety Data Sheet (SDS) for indium carbonate (In₂(CO₃)₃) is not readily available in the public

domain. Consequently, this guide synthesizes data from various sources on indium and its

compounds to provide the most accurate safety recommendations possible. The toxicological

information presented is largely based on studies of other indium compounds, such as indium

tin oxide (ITO), and may not be fully representative of indium carbonate. Therefore, a cautious

and conservative approach to handling this chemical is strongly advised. All quantitative data

has been summarized in tables for clarity, and a general experimental protocol for assessing

acute oral toxicity is provided. Additionally, a workflow for the safe handling of chemical

powders is visualized to guide laboratory practices.

Physical and Chemical Properties
Indium carbonate is a water-insoluble indium source that can be converted to other indium

compounds.[1] The following table summarizes its key physical and chemical properties based

on available data.
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Property Value Source

Molecular Formula C₃In₂O₉ [2]

Molecular Weight 409.66 g/mol [2]

Appearance Solid (presumed) N/A

Solubility Insoluble in water [1]

Decomposition

Decomposes upon heating to

form indium oxide and carbon

dioxide. A significant mass loss

is observed in the temperature

range of 200°C to 300°C.[3]

N/A

Toxicological Information
Specific toxicological data for indium carbonate is not available. The information below is

based on studies of indium and its other compounds. All indium compounds should be

regarded as potentially highly toxic.

General Toxicity of Indium Compounds:

Exposure to indium compounds may cause damage to the heart, kidneys, and liver.[4]

Some indium compounds have been shown to be teratogenic in animal studies, meaning

they can cause developmental malformations.[4]

Chronic exposure to indium compounds can lead to lung damage, including fibrosis (scarring

of lung tissue), pulmonary alveolar proteinosis, and emphysema.[4]

Acute Toxicity:

While no specific data exists for indium carbonate, a general methodology for assessing

acute oral toxicity is the OECD Test Guideline 420. This method is designed to estimate the

LD50 value of a substance with the use of fewer animals.[5][6][7][8][9]

Carcinogenicity:
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There is no specific carcinogenicity data for indium carbonate. However, it is important to

note that the International Agency for Research on Cancer (IARC) has classified Indium

Phosphide (InP) as "probably carcinogenic to humans" (Group 2A) and Indium Tin Oxide

(ITO) as "possibly carcinogenic to humans" (Group 2B) based on animal studies.[4]

Occupational Exposure Limits
There are no specific occupational exposure limits for indium carbonate. However, limits have

been established for indium and its compounds. These should be strictly adhered to when

handling indium carbonate.

Organization Exposure Limit (as In) Notes

NIOSH (REL) TWA 0.1 mg/m³

Recommended Exposure Limit

for indium and its compounds.

[10][11]

ACGIH (TLV) TWA 0.1 mg/m³

Threshold Limit Value for

indium and its compounds.[10]

[12]

OSHA (PEL) 0.1 mg/m³

Permissible Exposure Limit for

indium and its compounds.[13]

[14]

Japan Society for

Occupational Health
3 µg/L of indium in serum

Biological exposure limit.[10]

[15]

TWA = Time-Weighted Average

Experimental Protocols
As no specific toxicological studies for indium carbonate were found, a general protocol for an

acute oral toxicity study based on OECD Test Guideline 420 is provided below for informational

purposes.

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure
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Objective: To determine the acute oral toxicity of a substance by identifying the dose level that

causes signs of toxicity without mortality.[5][6][7][8][9]

Principle: A stepwise procedure is used where groups of animals (typically female rats) are

dosed at one of a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg).[5][6][7][8][9]

The initial dose is selected based on a preliminary "sighting study".[5][9]

Methodology:

Sighting Study: A single animal is dosed at a starting dose level (e.g., 300 mg/kg).[9] Based

on the outcome (survival or death), the next animal is dosed at a higher or lower fixed dose

level. This continues until the dose that produces evident toxicity but no mortality is identified.

[9]

Main Study: Once the appropriate starting dose is determined, a group of five animals is

dosed at that level.[9]

Dosing: The test substance is administered orally via gavage in a single dose.[6]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[8]

Observations are made frequently on the day of dosing and at least daily thereafter.[8] Body

weight is recorded weekly.[6]

Endpoint: The study is complete when the dose causing evident toxicity or no more than one

death is identified, or when no effects are seen at the highest dose level.[9]

Safe Handling and Emergency Procedures
Given the lack of specific data for indium carbonate, a conservative approach to handling is

essential. The following procedures are based on general best practices for handling potentially

hazardous chemical powders in a laboratory setting.[16][17][18][19][20]

Engineering Controls:

Work with indium carbonate in a well-ventilated area, preferably within a certified chemical

fume hood or a powder containment hood.[12]

Use enclosed balances for weighing to minimize dust dispersion.[17]
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[19][21]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves for

any defects before use.[19]

Body Protection: A lab coat or chemical-resistant apron should be worn.[19]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator

appropriate for the exposure level should be used.[12][21]

Handling and Storage:

Avoid creating dust.

Keep containers tightly closed when not in use.[20][22]

Store in a cool, dry, and well-ventilated area away from incompatible materials.[20][22]

Label all containers clearly.[19]

First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[11][22][23]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[11]

[21][23]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[11][21][23]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11][21][23]

Spill and Disposal:
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In case of a spill, evacuate the area.[12]

Wear appropriate PPE and use a HEPA-filtered vacuum or wet methods for cleanup to avoid

generating dust.[12]

Collect the spilled material in a sealed container for proper disposal.[12]

Dispose of indium carbonate waste as hazardous waste in accordance with local, state,

and federal regulations.[23]

Visualizations
Logical Workflow for Safe Handling of Chemical Powders

Caption: General workflow for safely handling chemical powders in a laboratory setting.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet (SDS). Users should always consult with their institution's

Environmental Health and Safety (EHS) department for specific guidance on handling any

chemical. The absence of comprehensive data for indium carbonate necessitates a high

degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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